1-Cyclohexyl-cyclobutanecarboxylic acid
Description
1-Cyclohexyl-cyclobutanecarboxylic acid is a bicyclic organic compound featuring a cyclohexyl group attached to a cyclobutane ring fused with a carboxylic acid moiety. Cyclobutane derivatives are of interest in pharmaceuticals, agrochemicals, and material sciences due to their strained ring systems, which influence reactivity and molecular interactions .
Properties
Molecular Formula |
C11H18O2 |
|---|---|
Molecular Weight |
182.26 g/mol |
IUPAC Name |
1-cyclohexylcyclobutane-1-carboxylic acid |
InChI |
InChI=1S/C11H18O2/c12-10(13)11(7-4-8-11)9-5-2-1-3-6-9/h9H,1-8H2,(H,12,13) |
InChI Key |
DIUZURHOOWDIFE-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)C2(CCC2)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables for Comparative Analysis
Table 1: Acidity Comparison of Carboxylic Acid Derivatives
| Compound Name | pKa₁ | pKa₂ | Data Source |
|---|---|---|---|
| 1,1-Cyclobutanedicarboxylic acid | 3.13 | 5.88 | |
| Cyclohexanecarboxylic acid | 4.90 | – | |
| Cyclobutane-1-carboxylic acid | 4.785 | – |
Table 2: Molecular Weight and Functional Groups
| Compound Name | Molecular Weight | Functional Groups |
|---|---|---|
| This compound* | ~196.26 (estimated) | Cyclohexyl, carboxylic acid |
| 1-Benzylcyclobutane-1-carboxylic acid | 190.24 | Benzyl, carboxylic acid |
| 1-Carbamoylcyclobutane-1-carboxylic acid | 159.14 | Carbamoyl, carboxylic acid |
*Estimated based on structural analogs.
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